cyclohexyl 4-[(4-methoxybenzoyl)amino]benzoate

• IUPAC Name: cyclohexyl 4-[(4-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C21H23NO4/c1-25-18-13-9-15(10-14-18)20(23)22-17-11-7-16(8-12-17)21(24)26-19-5-3-2-4-6-19/h7-14,19H,2-6H2,1H3,(H,22,23)
• InChI Key: PEMPDXQYAHPERU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC3CCCCC3
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

Cyclohexyl 4-[(4-methoxybenzoyl)amino]benzoate is a chemical compound that is commonly referred to as CMBA. It is a white crystalline powder that is widely used in scientific research applications. CMBA is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. The compound has a molecular weight of 397.47 g/mol and a melting point of 208-210°C.

Mechanism of Action

The mechanism of action of CMBA is not fully understood, but it is believed to work by binding to specific proteins and altering their activity. The compound has been shown to bind to the protein bovine serum albumin, which is involved in the transport of various substances in the body.
Biochemical and Physiological Effects:
CMBA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. The compound has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMBA in lab experiments is its high purity and stability. The compound is also relatively easy to synthesize and is readily available from commercial sources. However, one of the limitations of using CMBA is its high cost, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of CMBA in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases. The compound may also be used in the study of various biological processes, such as protein-protein interactions and enzyme activity. Additionally, the development of new synthesis methods for CMBA may further expand its potential applications in scientific research.

Synthesis Methods

The synthesis of CMBA involves the reaction of 4-aminobenzoic acid with 4-methoxybenzoyl chloride in the presence of cyclohexylamine. The reaction takes place in a solvent such as dichloromethane and is typically carried out at room temperature. The resulting product is then purified using column chromatography to obtain pure CMBA.

Scientific Research Applications

CMBA is widely used in scientific research for its various applications. It is commonly used as a reagent in organic synthesis and as a fluorescent probe for the detection of proteins. The compound is also used in the development of new drugs and in the study of various biological processes.